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Introduction
The Seahorse XF Analyzer is a powerful tool for real-time measurement of cellular metabolism,

specifically oxidative phosphorylation and glycolysis, by determining the oxygen consumption

rate (OCR) and extracellular acidification rate (ECAR), respectively. These measurements

provide critical insights into cellular bioenergetics and metabolic phenotypes.

This document provides a detailed protocol for utilizing the Seahorse XF Analyzer in

conjunction with AZ-PFKFB3-67 quarterhydrate, a potent and selective inhibitor of 6-

phosphofructo-2-kinase/fructose-2,6-biphosphatase 3 (PFKFB3). PFKFB3 is a key regulatory

enzyme in glycolysis, and its inhibition can have significant effects on cellular metabolism,

making it a target of interest in various research areas, including oncology and metabolic

diseases.[1][2][3]

AZ-PFKFB3-67 Quarterhydrate: A Selective PFKFB3
Inhibitor
AZ-PFKFB3-67 quarterhydrate is a small molecule inhibitor that demonstrates high selectivity

for PFKFB3.[4][5][6] The enzyme PFKFB3 catalyzes the synthesis of fructose-2,6-bisphosphate

(F-2,6-BP), a potent allosteric activator of phosphofructokinase-1 (PFK-1), which is a rate-
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limiting step in glycolysis.[7] By inhibiting PFKFB3, AZ-PFKFB3-67 reduces the intracellular

levels of F-2,6-BP, thereby downregulating glycolytic flux.[8]

Key Characteristics of AZ-PFKFB3-67 Quarterhydrate:

Property Value Reference

Target PFKFB3 [4][5][6]

IC50 (PFKFB3) 11 nM [4][6]

IC50 (PFKFB2) 159 nM [4][6]

IC50 (PFKFB1) 1130 nM [4][6]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[5][6]

PFKFB3 Signaling Pathway
The signaling pathway involving PFKFB3 is central to the regulation of glycolysis. Its activity is

influenced by various upstream signals, including hypoxia (via HIF-1α) and growth factors.[9]

Inhibition of PFKFB3 by AZ-PFKFB3-67 directly impacts this pathway, leading to a reduction in

the rate of glycolysis.
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PFKFB3 signaling pathway and the point of inhibition by AZ-PFKFB3-67.

Experimental Protocols
The following protocols are designed as a starting point for investigating the effects of AZ-

PFKFB3-67 on cellular metabolism using the Seahorse XF Analyzer. Optimization of cell

seeding density, inhibitor concentration, and incubation time is recommended for each cell line.

General Workflow
Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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